Cas no 1697547-29-7 (3-bromo-4-(4-chloro-3-methyl-1H-pyrazol-1-yl)benzaldehyde)

• Product Name: 3-bromo-4-(4-chloro-3-methyl-1H-pyrazol-1-yl)benzaldehyde
• CAS No: 1697547-29-7
• MF: C₁₁H₈BrClN₂O
• MW: 299.551020622253
• CID: 6422397
• PubChem ID: 108276768
• Update Time: 2025-05-19

3-bromo-4-(4-chloro-3-methyl-1H-pyrazol-1-yl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-bromo-4-(4-chloro-3-methyl-1H-pyrazol-1-yl)benzaldehyde
• EN300-1292589
• 1697547-29-7

• Inchi： 1S/C11H8BrClN2O/c1-7-10(13)5-15(14-7)11-3-2-8(6-16)4-9(11)12/h2-6H,1H3
• InChI Key： LCNDFGMSQOIQOT-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=O)C=CC=1N1C=C(C(C)=N1)Cl

Computed Properties

• Exact Mass: 297.95085g/mol
• Monoisotopic Mass: 297.95085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 34.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 3-bromo-4-(4-chloro-3-methyl-1H-pyrazol-1-yl)benzaldehyde

Introduction to 3-bromo-4-(4-chloro-3-methyl-1H-pyrazol-1-yl)benzaldehyde (CAS No. 1697547-29-7) and Its Applications in Modern Chemical Biology

3-bromo-4-(4-chloro-3-methyl-1H-pyrazol-1-yl)benzaldehyde (CAS No. 1697547-29-7) is a highly versatile and structurally complex organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. Its molecular framework, featuring a benzaldehyde core substituted with bromine and chloro-substituted pyrazole moieties, makes it a valuable scaffold for the development of novel bioactive molecules. This compound has emerged as a key intermediate in synthetic chemistry, enabling the construction of intricate pharmacophores that exhibit promising biological activities.

The bromine and chloro substituents on the aromatic ring introduce unique reactivity patterns, allowing for further functionalization through cross-coupling reactions, nucleophilic substitutions, and other palladium-catalyzed transformations. These attributes have made 3-bromo-4-(4-chloro-3-methyl-1H-pyrazol-1-yl)benzaldehyde a preferred building block in the synthesis of heterocyclic compounds, which are widely recognized for their therapeutic potential.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of pyrazole derivatives due to their broad spectrum of biological activities. Pyrazole scaffolds are known to exhibit antimicrobial, anti-inflammatory, anticancer, and anti-diabetic properties, among others. The incorporation of 4-chloro-3-methyl-1H-pyrazol-1-yl into the benzaldehyde core of this compound not only enhances its structural diversity but also imparts specific interactions with biological targets. This has led to its investigation as a precursor in the design of small-molecule inhibitors targeting enzymes and receptors involved in critical disease pathways.

One of the most compelling aspects of 3-bromo-4-(4-chloro-3-methyl-1H-pyrazol-1-yl)benzaldehyde is its utility in fragment-based drug discovery (FBDD). FBDD is an innovative approach that leverages small organic molecules (fragments) to identify lead compounds for drug development. The structural complexity and reactivity of this compound make it an ideal candidate for generating novel fragments with high binding affinity to biological targets. Recent studies have demonstrated its application in identifying inhibitors of kinases and proteases, which are key players in various diseases, including cancer and inflammatory disorders.

The synthesis of 3-bromo-4-(4-chloro-3-methyl-1H-pyrazol-1-yl)benzaldehyde involves multi-step organic transformations that highlight the compound's synthetic utility. The bromination and chlorination steps are critical in introducing the necessary functional groups for further derivatization. Advanced techniques such as transition-metal-catalyzed cross-coupling reactions have been employed to construct the pyrazole moiety onto the benzaldehyde backbone. These synthetic strategies not only showcase the compound's versatility but also underscore the importance of modern chemical methodologies in medicinal chemistry.

Recent advancements in computational chemistry have further enhanced the understanding of 3-bromo-4-(4-chloro-3-methyl-1H-pyrazol-1-yl)benzaldehyde's potential applications. Molecular docking studies have been conducted to predict its binding interactions with various biological targets, providing insights into its mechanism of action. These computational approaches have complemented experimental efforts by identifying promising lead compounds for further optimization.

The compound's structural features also make it an attractive candidate for material science applications beyond pharmaceuticals. The benzaldehyde core can participate in polymerization reactions, leading to the formation of novel polymeric materials with tailored properties. Additionally, the presence of bromine and chlorine substituents allows for further functionalization via halogen-metal exchange reactions, which can be exploited in designing advanced materials with enhanced functionality.

In conclusion, 3-bromo-4-(4-chloro-3-methyl-1H-pyrazol-1-ybentaldehyde (CAS No. 1697547-29) represents a significant advancement in synthetic chemistry and drug discovery. Its unique structural features and reactivity patterns have positioned it as a cornerstone intermediate in the development of bioactive molecules targeting various diseases. As research continues to uncover new applications for this compound, its importance in chemical biology and pharmaceutical innovation is expected to grow exponentially.